1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone

• IUPAC Name: 1-[4-acetyl-1-(4-ethoxyphenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• InChI: InChI=1S/C18H21NO3/c1-6-22-16-9-7-15(8-10-16)19-11(2)17(13(4)20)18(12(19)3)14(5)21/h7-10H,6H2,1-5H3
• InChI Key: IHRSQNKXVPNGOQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(C(=C2C)C(=O)C)C(=O)C)C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone (EDPD) is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDPD is a pyrrole-based compound that has been synthesized using a variety of methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone is not well understood, but it is believed to be due to its ability to form charge transfer complexes with electron acceptors. This property makes it a promising candidate for use in organic electronics and optoelectronics.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone. However, studies have shown that it has low toxicity and is not mutagenic or carcinogenic. It has also been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone in lab experiments is its ease of synthesis and availability. It is also a versatile compound that can be used in a variety of applications. However, one of the limitations is its limited solubility in common solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone. One potential area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the exploration of its potential applications in the field of biomedicine. Additionally, the use of 1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone in the development of new organic materials for use in energy storage and conversion is an area of ongoing research.

Synthesis Methods

1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone can be synthesized using a variety of methods, including the condensation reaction between 4-ethoxybenzaldehyde and 2,5-dimethylpyrrole in the presence of a base. The resulting intermediate can then be reacted with ethyl acetoacetate to form 1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone. Other methods of synthesis include the use of palladium-catalyzed cross-coupling reactions and the use of microwave-assisted synthesis.

Scientific Research Applications

1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been extensively studied for its potential applications in various fields, including organic electronics, optoelectronics, and photovoltaics. It has been used as a building block for the synthesis of various organic materials such as polymers, dendrimers, and small molecules. 1,1'-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has also been studied for its potential applications as a sensor material due to its unique optical and electronic properties.